1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-dimethyl-

• CAS RN: 15847-17-3
• Molecular Formula: C14H18ClN3
• Molecular Weight: 263.76 g/mol
• IUPAC Name: N-(7-chloroquinolin-4-yl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C14H18ClN3/c1-18(2)9-3-7-16-13-6-8-17-14-10-11(15)4-5-12(13)14/h4-6,8,10H,3,7,9H2,1-2H3,(H,16,17)
• InChI Key: WEXXUYMWTQIYRE-UHFFFAOYSA-N
• SMILES: CN(C)CCCNC1=C2C=CC(=CC2=NC=C1)Cl

Description

1,3-Propanediamine, N'-(7-chloro-4-quinolinyl)-N,N-dimethyl-, commonly known as CQD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CQD belongs to the family of quinoline derivatives and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of CQD is not fully understood, but it is believed to be related to its ability to interact with DNA and proteins. CQD has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the growth of Plasmodium falciparum, the parasite responsible for causing malaria, by interfering with heme detoxification. The mechanism of action of CQD is complex and requires further investigation.
Biochemical and Physiological Effects
CQD has been shown to have several biochemical and physiological effects. It has been shown to induce DNA damage and inhibit DNA synthesis. CQD has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, CQD has been shown to inhibit the activity of histone deacetylases, enzymes involved in gene expression regulation. The physiological effects of CQD are still being studied, and its potential toxicity and side effects require further investigation.

Advantages and Limitations for Lab Experiments

CQD has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. It is also relatively cheap compared to other compounds used in scientific research. However, CQD has some limitations, including its potential toxicity and lack of specificity for certain targets. Its use in lab experiments requires careful consideration of its potential side effects and toxicity.

Future Directions

For CQD research include exploring its use in combination with other drugs, investigating its potential use in treating other diseases, and improving its specificity for certain targets.

Synthesis Methods

The synthesis of CQD involves several steps, including the reaction of 7-chloro-4-quinolinecarboxaldehyde with N,N-dimethyl-1,3-propanediamine in the presence of a reducing agent. The final product is obtained through purification and isolation processes. The synthesis method of CQD has been optimized to improve its yield and purity for further scientific research.

Scientific Research Applications

CQD has been extensively studied for its potential therapeutic applications. It has been shown to have antimalarial, antitumor, and anti-inflammatory properties. CQD has also been studied for its potential use in treating Alzheimer's disease and as a photosensitizer in photodynamic therapy. The scientific research applications of CQD are diverse, and its potential therapeutic uses are still being explored.